Cas no 143924-47-4 (4-(Piperidin-4-YL)pyridine dihydrochloride)

• Product Name: 4-(Piperidin-4-YL)pyridine dihydrochloride
• CAS No: 143924-47-4
• MF: C₁₀H₁₆Cl₂N₂
• MW: 235.153440475464
• MDL: MFCD04117756
• CID: 4599854
• PubChem ID: 22100875
• Update Time: 2025-06-08

4-(Piperidin-4-YL)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(PIPERIDIN-4-YL)PYRIDINE DIHYDROCHLORIDE
• 4-(4-piperidinyl)pyridine dihydrochloride
• 4-piperidin-4-ylpyridine;dihydrochloride
• 4-Piperidin-4-ylpyridine dihydrochloride, AldrichCPR
• 1,2,3,4,5,6-hexahydro-[4,4']bipyridinyl dihydrochloride
• 4-(Piperidin-4-YL)pyridine dihydrochloride

• MDL： MFCD04117756
• Inchi： 1S/C10H14N2.2ClH/c1-5-11-6-2-9(1)10-3-7-12-8-4-10;;/h1-2,5-6,10,12H,3-4,7-8H2;2*1H
• InChI Key： VHWFTCWXAYODSW-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2C=CN=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 124
• Topological Polar Surface Area: 24.9

Additional information on 4-(Piperidin-4-YL)pyridine dihydrochloride

4-(Piperidin-4-YL)pyridine Dihydrochloride: A Comprehensive Overview

The compound 4-(Piperidin-4-YL)pyridine dihydrochloride, identified by the CAS number 143924-47-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with a piperidine moiety at the 4-position, which contributes to its distinctive chemical behavior and biological activity.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly their role as building blocks for various bioactive compounds. The dihydrochloride salt form of 4-(Piperidin-4-YL)pyridine is often preferred for its enhanced solubility and stability, making it easier to handle in laboratory settings. Researchers have explored the synthesis of this compound through various methods, including nucleophilic aromatic substitution and coupling reactions, which have been optimized to improve yield and purity.

One of the most promising applications of 4-(Piperidin-4-YL)pyridine dihydrochloride lies in its potential as a neurotransmitter modulator. Preclinical studies have demonstrated that this compound can interact with nicotinic acetylcholine receptors, suggesting its role in conditions such as Alzheimer's disease and other neurodegenerative disorders. Additionally, its ability to modulate ion channels has opened avenues for its use in pain management and cardiovascular therapies.

The structural flexibility of 4-(Piperidin-4-YL)pyridine dihydrochloride allows for further functionalization, enabling the creation of derivative compounds with enhanced pharmacokinetic profiles. For instance, researchers have attached various substituents to the pyridine ring or piperidine moiety to improve bioavailability or target specific receptor subtypes. These modifications have been guided by computational modeling techniques, such as molecular docking and QSAR analysis, which provide insights into the relationship between structure and activity.

In terms of synthesis, the preparation of 4-(Piperidin-4-YL)pyridine dihydrochloride involves a multi-step process that often begins with the synthesis of the piperidine intermediate. This is followed by coupling reactions to attach the pyridine ring, after which protonation and crystallization yield the final dihydrochloride salt. The optimization of these steps has been a focus of recent research, with efforts directed toward reducing reaction times and minimizing waste generation.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of 4-(Piperidin-4-YL)pyridine dihydrochloride. These methods provide critical data for quality control during synthesis and for ensuring consistency across batches.

Looking ahead, the continued exploration of 4-(Piperidin-4-YL)pyridine dihydrochloride's biological activities holds great promise for advancing therapeutic interventions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from the laboratory to clinical settings. As research progresses, it is anticipated that this compound will play a pivotal role in addressing unmet medical needs across diverse therapeutic areas.